Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

3-Bromo-7-nitroindazole IC50 values NOS
iIsoforms

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3-Bromo-7-Nitroindazole

CAS No.: 74209-34-0

Cat. No.: S589245

Quantitative Data on 3-Bromo-7-nitroindazole

The table below summarizes the available potency and selectivity data for 3-Brome-7-nitroindazole.

Potency (IC50 / Selectivity vs. other .
NOS Isoform . . Experimental Context
Ki) isoforms

Neuronal NOS pIC50 ~6.1-6.5 Selective inhibitor of In vitro enzyme assay [1].

(nNOS) (IC50 ~0.3-0.8 NNOS over eNOS

uM) [1] and iNOS [2]
Inducible NOS Insufficient data Insufficient data The search results do not provide a
(iNOS) specific IC50 value for iINOS.
Endothelial Insufficient data Insufficient data The search results do not provide a
NOS (eNOS) specific IC50 value for eNOS.
Cellular Assay IC50 =80 uM [2] Not applicable Inhibition of LPS and gamma-IFN-

stimulated nitrite accumulation in
mouse RAW 264.7 cells after 20 hours

2].
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Experimental Protocols & In Vivo Applications

Here are the methodologies for key experiments cited in the search results, which you can use as a reference

for your own research design.

¢ In Vitro nNOS Inhibition [1]: The primary data on nNOS inhibition potency is derived from in vitro
enzymatic assays. The specific methodology for the cell-free system is not detailed in the retrieved
abstracts, but the pIC50 value (6.1-6.5) is reported from these assays.
e Cellular Nitrite Accumulation Assay [2]:
o Cell Line: Mouse macrophage RAW 264.7 cells.
o Stimulation: Cells were stimulated with LPS and gamma-interferon (gamma-IFN) to induce
iINOS expression.
o Compound Treatment: 3-Bromo-7-nitroindazole was applied to the cells.
o Incubation & Measurement: After a 20-hour incubation, the accumulation of nitrite (a stable
oxidation product of NO) in the culture medium was measured, typically using a reaction with
Griess reagent.
o Output: The concentration that inhibits 50% of the stimulated nitrite production (IC50) was
calculated as 80 puM.
¢ In Vivo Studies:
o Spatial Learning and Memory (Morris Water Maze) [2] [3]:
= Animal Model: Male rats.
= Dosage: 5, 10, and 20 mg/kg, intraperitoneal (i.p.) injection.
= Regimen: Daily administration for 5 days.
= Key Finding: Impaired acquisition and recall in the Morris water maze task, suggesting a
role for NNOS in spatial memory.
o Brain Ischemic Injury in Diabetic Stroke [2]:
= Animal Model: Type 2 diabetic rats with Middle Cerebral Artery Occlusion (MCAO).
= Dosage: 3, 10, and 30 mg/kg, i.p. injection.
= Outcome: Inhibited cerebral infarct and edema volume, and improved neurological
recovery.
o Depression-like Behavior [2]:
= Animal Model: Rats subjected to Chronic Unpredictable Mild Stress (CUMS).
= Dosage: 20 mg/kg, i.p. injection.
= Regimen: Daily administration for 5 weeks.
= Key Finding: Inhibited CUMS-induced depression-like behavior.

NOS Inhibition Pathway and Experimental Workflow
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The following diagrams illustrate the logical relationship of nNOS inhibition and a general experimental

workflow for profiling an inhibitor, created using Graphviz per your specifications.
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Diagram 1: Mechanism of selective nNOS inhibition by 3-Bromo-7-nitroindazole, which prevents NO

overproduction implicated in pathological conditions.
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Start: Compound Profiling
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Diagram 2: A generalized workflow for profiling a NOS inhibitor, from initial in vitro assays to in vivo

validation.

Key Insights for Researchers

e Promising Selectivity Profile: 3-Bromo-7-nitroindazole is recognized in the literature as a
selective nNOS inhibitor [1] [4]. This selectivity is crucial because the endothelial isoform (eNOS)
plays important roles in maintaining normal blood pressure, and its inhibition is undesirable [4].

e Research Applications: Beyond its core mechanism, this compound has been shown to impair
spatial learning and memory [2] [3], attenuate brain ischemic injury in diabetic models [2], and inhibit
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depression-like behavior in stressed rats [2], highlighting its utility in studying various neurological and
metabolic diseases.

e Data Limitations: A complete IC50 profile for all three human NOS isoforms (NNOS, INOS, eNOS)
under standardized assay conditions was not available in the search results. The provided pIC50
range is a key data point, but generating a full selectivity panel would require consultation of
specialized biochemical databases or primary literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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